Cas no 39220-74-1 (Benzenepropanoic acid,2-cyano-, methyl ester)

Benzenepropanoic acid,2-cyano-, methyl ester structure
39220-74-1 structure
Product Name:Benzenepropanoic acid,2-cyano-, methyl ester
CAS No:39220-74-1
MF:C11H11NO2
MW:189.210542917252
CID:297566
PubChem ID:13778614
Update Time:2025-04-19

Benzenepropanoic acid,2-cyano-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid,2-cyano-, methyl ester
    • Methyl3-(o-cyanophenyl)propionate
    • methyl 3-(2-cyanophenyl)propanoate
    • 39220-74-1
    • DTXSID10549177
    • SCHEMBL12255638
    • Inchi: 1S/C11H11NO2/c1-14-11(13)7-6-9-4-2-3-5-10(9)8-12/h2-5H,6-7H2,1H3
    • InChI Key: VYWSXRWZLWTWTR-UHFFFAOYSA-N
    • SMILES: O(C)C(CCC1C=CC=CC=1C#N)=O

Computed Properties

  • Exact Mass: 189.078978594g/mol
  • Monoisotopic Mass: 189.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 50.1Ų
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